Cas no 42050-16-8 (5,7-Di-Me ether-2,3,5,7-Tetrahydroxyphenanthrene)

• Product Name: 5,7-Di-Me ether-2,3,5,7-Tetrahydroxyphenanthrene
• CAS No: 42050-16-8
• MF: C₁₆H₁₄O₄
• MW: 270.279964923859
• CID: 2058430
• PubChem ID: 179534
• Update Time: 2025-04-21

5,7-Di-Me ether-2,3,5,7-Tetrahydroxyphenanthrene Chemical and Physical Properties

Names and Identifiers

• 5,7-Di-Me ether-2,3,5,7-Tetrahydroxyphenanthrene
• 6,7-Dihydroxy-2,4-dimethoxyphenanthren
• 6,7-dihydroxy-2,4-dimethoxyphenanthrene
• 5,7-dimethoxyphenanthrene-2,3-diol
• DTXSID80194870
• HY-N11973
• CS-0890206
• 5,7-dimethoxy-2,3-phenanthrenediol
• Phenanthrene-2,3-diol, 5,7-dimethoxy-
• 42050-16-8
• DA-60403

• Inchi： 1S/C16H14O4/c1-19-11-5-10-4-3-9-6-13(17)14(18)8-12(9)16(10)15(7-11)20-2/h3-8,17-18H,1-2H3
• InChI Key： MZHODDNWVOFAGX-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=C2C=CC3C=C(C(=CC=3C2=1)O)O)OC

Computed Properties

• Exact Mass: 270.08920892g/mol
• Monoisotopic Mass: 270.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 58.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Phenanthrols